Cas no 1181627-15-5 (4-Chloro-3-(4-T-butylphenyl)benzoic acid)

• Product Name: 4-Chloro-3-(4-T-butylphenyl)benzoic acid
• CAS No: 1181627-15-5
• MF: C₁₇H₁₇ClO₂
• MW: 288.768684148788
• MDL: MFCD11933876
• CID: 2620640
• PubChem ID: 39233464
• Update Time: 2025-04-21

4-Chloro-3-(4-T-butylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4'-tert-Butyl-6-chloro[1,1'-biphenyl]-3-carboxylic acid
• 4-CHLORO-3-(4-T-BUTYLPHENYL)BENZOIC ACID
• 4-Chloro-3-(4-t-butylphenyl)benzoic acid, 95%
• MFCD11933876
• 1181627-15-5
• DTXSID90653549
• 4-Chloro-3-(4-T-butylphenyl)benzoic acid

• MDL： MFCD11933876
• Inchi： 1S/C17H17ClO2/c1-17(2,3)13-7-4-11(5-8-13)14-10-12(16(19)20)6-9-15(14)18/h4-10H,1-3H3,(H,19,20)
• InChI Key： ZYKAMFZVPCFKDG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 288.0917075Da
• Monoisotopic Mass: 288.0917075Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 37.3Ų